1-((2,4-Dichlorophenyl)sulfonyl)piperidin-4-ol
Description
1-((2,4-Dichlorophenyl)sulfonyl)piperidin-4-ol is a chemical compound with the formula C11H13Cl2NO3S and a molecular weight of 310.20 . It is used in research and has potential applications in various fields .
Molecular Structure Analysis
The molecular structure of 1-((2,4-Dichlorophenyl)sulfonyl)piperidin-4-ol consists of a piperidine ring bound to a sulfonyl group, which is further connected to a 2,4-dichlorophenyl group .Scientific Research Applications
Antimicrobial Activity
- Synthesis and Antimicrobial Activity : Research involving derivatives of 1-((2,4-Dichlorophenyl)sulfonyl)piperidin-4-ol has indicated significant antimicrobial activities against bacterial and fungal pathogens of tomato plants. Specific compounds have demonstrated potency comparable to standard drugs like Chloramphenicol and Mancozeb (Vinaya et al., 2009).
Structural and Crystallographic Studies
- Crystal Structure Analysis : Structural investigations of compounds closely related to 1-((2,4-Dichlorophenyl)sulfonyl)piperidin-4-ol reveal insights into their crystalline nature, molecular conformations, and bonding arrangements, aiding in the understanding of their chemical properties (Girish et al., 2008).
Synthesis and Biological Activities
- Novel Compound Synthesis and Evaluation : The synthesis of various derivatives, including sulfonyl hydrazones with piperidine rings, has been explored for their antioxidant and anticholinesterase activities. This suggests potential applications in areas such as neurodegenerative diseases (Karaman et al., 2016).
- Antibacterial Potentials of Acetamide Derivatives : Piperidin-4-carboxylate derivatives have shown promising antibacterial activities, indicating their potential utility in combating bacterial infections (Iqbal et al., 2017).
Application in Drug Synthesis
- Facile Synthesis for Drug Discovery : Studies on the synthesis of biaryl pyrazole sulfonamide derivatives of 1-((2,4-Dichlorophenyl)sulfonyl)piperidin-4-ol and their effects on CB1 receptor antagonism contribute to the understanding of drug design and development processes (Srivastava et al., 2008).
properties
IUPAC Name |
1-(2,4-dichlorophenyl)sulfonylpiperidin-4-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13Cl2NO3S/c12-8-1-2-11(10(13)7-8)18(16,17)14-5-3-9(15)4-6-14/h1-2,7,9,15H,3-6H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVZGUKRGNIXAIF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1O)S(=O)(=O)C2=C(C=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13Cl2NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-((2,4-Dichlorophenyl)sulfonyl)piperidin-4-ol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Bromo-1-(6-oxaspiro[3.4]octan-2-yl)ethanone](/img/structure/B2445434.png)
![(Z)-2-(4-chlorophenoxy)-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)acetamide](/img/structure/B2445436.png)
![N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-2,6-dimethoxybenzamide](/img/structure/B2445447.png)
![N'-[(1Z)-(2-chlorophenyl)methylidene]-2-(1H-pyrrol-1-yl)benzohydrazide](/img/structure/B2445448.png)
![N-(5-((imidazo[1,2-a]pyridin-2-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)-1-(methylsulfonyl)piperidine-4-carboxamide](/img/structure/B2445449.png)
![N-(2-(benzo[d][1,3]dioxol-5-yl)-2-morpholinoethyl)-2-methoxy-5-methylbenzenesulfonamide](/img/structure/B2445453.png)
![N1-(3-acetamidophenyl)-N2-(2-(2-(4-methoxyphenyl)-6-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)ethyl)oxalamide](/img/structure/B2445454.png)